2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2,2,2-trifluoroethyl)propanamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-(2,2,2-trifluoroethyl)propanamide
• InChI: InChI=1S/C12H14F3N3O2/c1-7(11(20)16-6-12(13,14)15)18-10(19)5-4-9(17-18)8-2-3-8/h4-5,7-8H,2-3,6H2,1H3,(H,16,20)
• InChI Key: HSYJVUVAIKFFIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC(F)(F)F)N1C(=O)C=CC(=N1)C2CC2
• Molecular Formula: C12H14F3N3O2
• Molecular Weight: 289.25 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-(2,2,2-trifluoroethyl)propanamide, commonly known as CYM5442, is a synthetic compound that belongs to the class of pyridazinone derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Chemical Properties

The compound is related to the broad family of pyridazine derivatives, which have garnered significant interest in medicinal chemistry due to their diverse pharmaceutical properties. In the context of synthetic and structural chemistry, these compounds, including pyridazinones and their analogs, have been the focus of numerous studies aiming to explore their synthesis, chemical properties, and potential applications in drug discovery.

One study outlines the synthetic pathway for condensed-azole derivatives, including pyridazinones, demonstrating their potential anti-asthmatic activities through the inhibition of platelet-activating factor-induced bronchoconstriction in guinea pigs. The research highlights the importance of specific substituents in enhancing activity, providing insights into structure-activity relationships within this class of compounds (Kuwahara et al., 1997).

Another relevant study details the nucleophilic ring-opening reactions of trans-2-aroyl-3-aryl-cyclopropane-1,1-dicarboxylates with hydrazines, forming cyclopropane-fused pyridazinones. This work emphasizes the chemical versatility of cyclopropane and pyridazinone frameworks in synthesizing novel compounds with potential biological activities (Sathishkannan et al., 2017).

Potential Biological Activities

Research into pyridazine derivatives has also revealed their significant potential in various biological applications. For instance, compounds with the pyridazinone core have been synthesized and evaluated for their anti-asthmatic properties, showing potent activity in experimental models. These findings underscore the therapeutic potential of pyridazinone derivatives in respiratory diseases, including asthma (Kuwahara et al., 1996).